Cas no 339254-83-0 (4-amino-3-(3,4-dihydroxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid
• CAS No: 339254-83-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 918566
• PubChem ID: 11230393
• Update Time: 2025-07-25

4-amino-3-(3,4-dihydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, beta-(aminomethyl)-3,4-dihydroxy- (9CI)
• Benzenepropanoicacid,bta-(aminomethyl)-3,4-dihydroxy-(9CI)
• Benzenepropanoic acid, ba-(aminomethyl)-3,4-dihydroxy- (9CI)
• Benzenepropanoic acid, β-(aminomethyl)-3,4-dihydroxy-
• 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid

• Inchi： 1S/C10H13NO4/c11-5-7(4-10(14)15)6-1-2-8(12)9(13)3-6/h1-3,7,12-13H,4-5,11H2,(H,14,15)
• InChI Key： SZWAJURXNJFQMS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(O)C(O)=C1)CN

Additional information on 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid

Recent Advances in the Study of 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid (CAS: 339254-83-0)

The compound 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid (CAS: 339254-83-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical implications. The information presented here is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid as a precursor or intermediate in the synthesis of bioactive molecules. Its structural features, including the presence of both amino and hydroxyl groups, make it a versatile building block for drug development. Researchers have explored its utility in the design of novel compounds targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. The compound's ability to modulate key enzymatic pathways has also been a focal point of investigation.

One of the most notable advancements is the development of efficient synthetic routes for 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid. A 2023 study published in the *Journal of Medicinal Chemistry* described a high-yield, scalable synthesis method that minimizes byproducts and reduces production costs. This breakthrough is expected to facilitate further research and potential commercialization of derivatives based on this compound. Additionally, computational modeling studies have provided insights into its binding affinity with various biological targets, paving the way for structure-activity relationship (SAR) analyses.

In terms of biological activity, preclinical studies have demonstrated that 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid exhibits antioxidant and anti-inflammatory properties. These effects are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown promising results when treated with derivatives of this compound. However, further studies are needed to evaluate its pharmacokinetics and toxicity profiles in humans.

The potential clinical applications of 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid are vast, but challenges remain. For instance, its poor bioavailability and rapid metabolism in vivo pose significant hurdles for drug development. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome these limitations. Collaborative efforts between academia and industry are crucial to translating these findings into viable therapeutic options.

In conclusion, 4-amino-3-(3,4-dihydroxyphenyl)butanoic acid (CAS: 339254-83-0) represents a promising candidate for future drug development. Its multifaceted biological activities and synthetic versatility make it a valuable subject of ongoing research. As the scientific community continues to uncover its potential, this compound may soon play a pivotal role in addressing unmet medical needs. Future studies should focus on optimizing its pharmacological properties and conducting rigorous clinical trials to validate its efficacy and safety.